Cas no 1609403-01-1 (9-Methyl-6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride)

• Product name: 9-Methyl-6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride
• CAS No: 1609403-01-1
• MF: C₈H₁₈Cl₂N₂O
• MW: 229.147320270538
• MDL: MFCD28024659
• CID: 4608489
• PubChem ID: 75530777

9-Methyl-6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-Methyl-6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride
• SB14012
• 9-methyl-6-oxa-2,9-diazaspiro[4.5]decane;dihydrochloride
• 9-Methyl-6-oxa-2,9-diazaspiro[4.5]decanedihydrochloride
• EN300-24722427
• CS-0056403
• MFCD28024659
• AKOS027426660
• 1609403-01-1
• BS-39533
• P20325
• SY322038
• 9-Methyl-6-oxa-2,9-diazaspiro[4.5]decane diHCl

• MDL： MFCD28024659
• Inchi： 1S/C8H16N2O.2ClH/c1-10-4-5-11-8(7-10)2-3-9-6-8;;/h9H,2-7H2,1H3;2*1H
• InChI Key： UHEKRNCLBHYXHI-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCN(C)CC21CNCC2

Computed Properties

• Exact Mass: 228.0796186 g/mol
• Monoisotopic Mass: 228.0796186 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 229.14
• Topological Polar Surface Area: 24.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 9-Methyl-6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride

9-Methyl-6-oxa-2,9-diazaspiro[4.5]decane Dihydrochloride (CAS No. 1609403-01-1): A Comprehensive Overview

9-Methyl-6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride (CAS No. 1609403-01-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and the presence of a methyl group, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding 9-Methyl-6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride.

Chemical Structure and Properties

The chemical structure of 9-Methyl-6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride is defined by its spirocyclic framework, which consists of a six-membered ring fused to a five-membered ring through a common atom. The presence of an oxygen atom (O) and two nitrogen atoms (N) in the ring system imparts unique chemical properties to this compound. The methyl group attached to the nitrogen atom at position 9 further enhances its structural diversity and functional versatility. The dihydrochloride salt form ensures improved solubility and stability, making it suitable for various pharmaceutical applications.

Synthesis Methods

The synthesis of 9-Methyl-6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride has been extensively studied, with several methodologies reported in the literature. One common approach involves the reaction of a suitable starting material with a reagent that introduces the spirocyclic structure. For instance, a recent study published in the Journal of Organic Chemistry described a multi-step synthesis route that begins with the formation of an intermediate through a ring-closing metathesis reaction followed by selective functionalization to introduce the methyl group and the dihydrochloride salt form.

Biological Activities

The biological activities of 9-Methyl-6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride have been the subject of numerous investigations. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory conditions. A study published in the European Journal of Medicinal Chemistry demonstrated that 9-Methyl-6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In addition to its anti-inflammatory effects, 9-Methyl-6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride has also shown promise in neuropharmacology. Preclinical studies have indicated that this compound can cross the blood-brain barrier and modulate neurotransmitter systems involved in pain perception and mood regulation. These findings suggest potential applications in the treatment of neurological disorders such as depression and anxiety.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 9-Methyl-6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride is currently being explored through various clinical trials. Early-phase trials have demonstrated favorable safety profiles and pharmacokinetic properties, paving the way for further investigation into its efficacy in treating specific conditions. A phase II clinical trial conducted by a leading pharmaceutical company evaluated the compound's effectiveness in managing chronic lower back pain, with promising preliminary results reported.

Beyond pain management, there is growing interest in exploring the broader therapeutic applications of 9-Methyl-6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride. Researchers are investigating its potential as an adjunct therapy for conditions such as osteoarthritis and rheumatoid arthritis, where both pain relief and anti-inflammatory effects are crucial.

Current Research Trends

The ongoing research on 9-Methyl-6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride is focused on optimizing its pharmacological properties and expanding its therapeutic spectrum. Recent studies have explored structure-activity relationships (SAR) to identify structural modifications that enhance potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop novel delivery systems that improve bioavailability and target specificity.

In parallel with these efforts, there is increasing interest in understanding the molecular mechanisms underlying the biological activities of 9-Methyl-6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride. Advanced techniques such as molecular docking studies and computational modeling are being employed to elucidate how this compound interacts with key biological targets at the molecular level.

Conclusion

9-Methyl-6-oaxa-2,9-diazaspiro[4.5]decane dihydrochloride (CAS No. 1609403-01-1) represents a promising compound with diverse therapeutic potential across multiple medical fields. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development as a novel pharmaceutical agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in addressing unmet medical needs.